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Compound of Interest

Compound Name: Antitumor agent-93

Cat. No.: B11936159

For Research Use Only

Introduction

Antitumor agent-93 (AT-93) is an investigational small molecule anticancer agent that has
demonstrated effective inhibition of proliferation in various tumor cell lines, including MDA-MB-
231 and HCT-116.[1][2][3] With the molecular formula C22H200s and a molecular weight of
412.39 g/mol , AT-93 is characterized by its hydrophobic nature, leading to poor solubility in
agueous solutions.[3] Proper dissolution and handling are critical for ensuring accurate and
reproducible results in both in vitro and in vivo experimental settings.

This document provides detailed protocols for the solubilization of Antitumor agent-93 for use
in common research applications. The primary recommended solvent for creating high-
concentration stock solutions is dimethyl sulfoxide (DMSO).

Physicochemical Properties

Property Value Source
Molecular Formula C22H200s [3]
Molecular Weight 412.39 g/mol

CAS Number 1681019-44-2

Appearance Solid powder
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Solubility Data

Antitumor agent-93 is sparingly soluble in agueous buffers. High-purity, anhydrous DMSO is
the recommended solvent for preparing stock solutions. While exact solubility values are not
extensively published, the following table provides guidance for preparing stock solutions
based on typical solubility characteristics of similar hydrophobic small molecule inhibitors.

Max. Recommended
Solvent . Notes
Concentration

Sonication or gentle warming

(up to 45°C) may be required

DMSO >20 mM -
to facilitate complete
dissolution.
Not recommended for primary
Ethanol <1mM stock solutions due to lower
solubility.
Direct dissolution in aqueous
Water / PBS Insoluble

media is not recommended.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a concentrated stock solution, which can be stored
for long periods and diluted to final working concentrations for various experiments.

Materials:
e Antitumor agent-93 (powder)
¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes or amber glass vials
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o Calibrated analytical balance

o Vortex mixer

o Water bath sonicator (optional)
Procedure:

Weigh the Compound: Accurately weigh a precise amount of Antitumor agent-93 powder
(e.g., 1 mg) and transfer it to a sterile vial. Perform this in a chemical fume hood using
appropriate personal protective equipment.

Calculate Solvent Volume: Use the following formula to calculate the volume of DMSO
required to achieve a 10 mM concentration: Volume (uL) = (Mass (mg) / Molecular Weight (
g/mol)) * 100,000 Example for 1 mg: (1 mg /412.39 g/mol ) * 100,000 = 242.5 L

Add Solvent: Carefully add the calculated volume of anhydrous DMSO to the vial containing
the AT-93 powder.

Dissolution: Tightly cap the vial and vortex for 1-2 minutes. Visually inspect the solution to
ensure no solid particles remain.

Auxiliary Dissolution (if needed): If the compound does not fully dissolve, sonicate the vial in
a water bath for 5-10 minutes or gently warm the solution in a water bath at 37-45°C for 5-10
minutes. Vortex again to ensure homogeneity.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store aliquots at -80°C for long-term storage (up to 1
year). For short-term storage, -20°C is also acceptable.
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Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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